5-bromo-2-iodo-1H-indole
Overview
Description
5-Bromo-2-iodo-1H-indole is a compound that belongs to the class of indoles, which are bicyclic compounds commonly found in organic molecules and pharmaceuticals . This particular compound is characterized by the presence of bromine and iodine atoms attached to the indole ring .
Synthesis Analysis
The synthesis of 5-bromo-2-iodo-1H-indole derivatives has been reported in several studies. For instance, a new set of 5-bromoindole-2-carboxylic acid hydrazone derivatives were synthesized and studied as potential inhibitors of VEGFR-2 tyrosine kinase . Another study reported the synthesis of new 5-bromo derivatives of indole via alkylation reactions under phase transfer catalysis (PTC) conditions .
Scientific Research Applications
Organic Building Block
“5-bromo-2-iodo-1H-indole” is an organic building block . It is part of a wide range of Heterocyclic Indoles .
Manufacturing of Drugs
These compounds and their derivatives are often used in the manufacturing of drugs . They have common applications in the treatment of bacterial and viral infections .
Treatment of Cancer Cells
Indole derivatives, such as “5-bromo-2-iodo-1H-indole”, have been applied as biologically active compounds for the treatment of cancer cells .
Antimicrobial Applications
Indole derivatives have shown significant antimicrobial properties . This makes them useful in the development of new antimicrobial drugs .
Treatment of Various Disorders
Indole derivatives have attracted increasing attention in recent years for their potential in treating various types of disorders in the human body .
Antiviral Applications
Indole derivatives possess antiviral activities . They have been used in the development of antiviral agents .
Anti-inflammatory Applications
Indole derivatives have shown anti-inflammatory properties . This makes them useful in the development of anti-inflammatory drugs .
Antioxidant Applications
Indole derivatives have shown antioxidant properties . This makes them useful in the development of antioxidant drugs .
Mechanism of Action
The mechanism of action of 5-bromo-2-iodo-1H-indole derivatives has been studied in the context of their potential as enzyme inhibitors. For example, a study reported that 5-bromo-N′-(4-hydroxy or 4-chloro or 4-(dimethyl amino) benzylidene or furan-2-ylmethylene)-1H-indole-2-carbohydrazide derivatives had the best binding energies against the VEGFR TK domain . Another study reported that indole derivatives show various biologically vital properties .
properties
IUPAC Name |
5-bromo-2-iodo-1H-indole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrIN/c9-6-1-2-7-5(3-6)4-8(10)11-7/h1-4,11H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQUUQZLPRJUXLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C=C(N2)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrIN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.94 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-iodo-1H-indole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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